Cas no 118476-89-4 (FMOC-D-ORN(BOC)-OH)

FMOC-D-ORN(BOC)-OH Properties

Names and Identifiers

• N-Fmoc-N'-Boc-D-ornithine
• Fmoc-D-Orn(Boc)-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoic acid
• D-Ornithine,N5-[(1,1-dimethylethoxy)carbonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-(Nd-Boc)-D-ornithine
• FMOC-(NΔ-BOC)-D-ORNITHINE
• MOC-D-ORN(BOC)-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Fmoc-D-Orn(Boc)
• FMOC-D-ORNITHINE(BOC)-OH
• Fmoc-(N'-Boc)-D-ornithine
• FMOC-(N-DELTA-BOC)-D-ORNITHINE
• Fmoc-D-Orn(Boc)-OH Novabiochem
• N-ALPHA-FMOC-N-D-T-BOC-D-ORNITHINE
• Ndelta-Boc-Nalpha-Fmoc-D-ornithine
• N^d-Boc-N^a-FMoc-D-ornithine, 95%
• (2R)-5-[(tert-butoxycarbonyl)amino]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
• MFCD00077065
• (2R)-5-{[(tert-butoxy)carbonyl]amino}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• 5-t-butoxycarbonylamino-(2R)-(9H-fluoren-9-ylmethoxycarbonyl amino)-pentanoic acid
• CS-W007114
• AKOS005145753
• A-t.-Boc-D-ornithine
• A-Fmoc-N-
• N~5~-(tert-Butoxycarbonyl)-N~2~-{[(9H-fluoren-9-yl)methoxy]carbonyl}-D-ornithine
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-(tert-butoxycarbonylamino)pentanoic acid
• AS-56978
• DB-029790
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-delta-(t-butyloxycarbonyl)-D-ornithine (Fmoc-D-Orn(Boc)-OH)
• DTXSID40553924
• N-alpha-Fmoc-N-D-t-boc-D-ornithine
• SCHEMBL1637300
• fmoc-D-orn(boc)-oh, AldrichCPR
• JOOIZTMAHNLNHE-OAQYLSRUSA-N
• EN300-317232
• (R)-5-tert-Butoxycarbonylamino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-pentanoic acid
• (R)-N5 -(tert.-butoxy-carbonyl)-N2 -(9-fluorenylmethoxycarbonyl)-ornithine
• 5-t-butoxycarbonylamino-(2R)-(9H-fluoren-9-ylmethoxycarbonylamino)-pentanoic acid
• N-
• 118476-89-4
• FMOC-D-ORN(BOC)-OH
• +Expand

• MDL： MFCD00077065
• InChIKey： JOOIZTMAHNLNHE-OAQYLSRUSA-N
• Inchi： InChI=1S/C25H30N2O6/c1-25(2,3)33-23(30)26-14-8-13-21(22(28)29)27-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-21H,8,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t21-/m1/s1
• SMILES： CC(C)(OC(NCCC[C@@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)=O)C

Computed Properties

• Exact Mass: 454.21000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 13
• Monoisotopic Mass: 454.21038668g/mol
• Heavy Atom Count: 33
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 5.06500
• PSA: 113.96000
• Boiling Point: 679℃ at 760 mmHg
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters